O-Tetrahydropyranyl Lubiprostone
O-Tetrahydropyranyl Lubiprostone
Brand Name:
Vulcanchem
CAS No.:
876068-08-5
VCID:
VC0132425
InChI:
InChI=1S/C25H40F2O6/c1-2-3-15-25(26,27)22(29)14-13-19-18(10-6-4-5-7-11-23(30)31)20(28)17-21(19)33-24-12-8-9-16-32-24/h18-19,21,24H,2-17H2,1H3,(H,30,31)/t18-,19-,21-,24?/m1/s1
SMILES:
CCCCC(C(=O)CCC1C(CC(=O)C1CCCCCCC(=O)O)OC2CCCCO2)(F)F
Molecular Formula:
C25H40F2O6
Molecular Weight:
474.586
O-Tetrahydropyranyl Lubiprostone
CAS No.: 876068-08-5
Reference Standards
VCID: VC0132425
Molecular Formula: C25H40F2O6
Molecular Weight: 474.586
| CAS No. | 876068-08-5 |
|---|---|
| Product Name | O-Tetrahydropyranyl Lubiprostone |
| Molecular Formula | C25H40F2O6 |
| Molecular Weight | 474.586 |
| IUPAC Name | 7-[(1R,2R,3R)-2-(4,4-difluoro-3-oxooctyl)-3-(oxan-2-yloxy)-5-oxocyclopentyl]heptanoic acid |
| Standard InChI | InChI=1S/C25H40F2O6/c1-2-3-15-25(26,27)22(29)14-13-19-18(10-6-4-5-7-11-23(30)31)20(28)17-21(19)33-24-12-8-9-16-32-24/h18-19,21,24H,2-17H2,1H3,(H,30,31)/t18-,19-,21-,24?/m1/s1 |
| Standard InChIKey | KPXLSWFJVXGWOV-ZFIPPKMNSA-N |
| SMILES | CCCCC(C(=O)CCC1C(CC(=O)C1CCCCCCC(=O)O)OC2CCCCO2)(F)F |
| Synonyms | (11α)-16,16-Difluoro-9,15-dioxo-11-[(tetrahydro-2H-pyran-2-yl)oxy]prostan-1-oic Acid; |
| PubChem Compound | 58601719 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume